Cas no 68938-54-5 (Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether)

This product is a class of modified siloxanes, specifically dimethyl siloxanes with 3-hydroxypropyl methyl groups, further etherified with polyethylene glycol monomethyl ether. These compounds combine the hydrophobic properties of silicones with the hydrophilic characteristics of polyether chains, offering enhanced solubility and compatibility in aqueous and polar systems. The structure provides excellent surfactant properties, making it suitable for applications requiring wetting, emulsification, or stabilization. The hydroxypropyl and polyether modifications improve reactivity and tailorability for specific formulations, such as coatings, personal care products, or industrial fluids. Its balanced hydrophilicity-lipophilicity profile ensures versatility in multiphase systems while maintaining silicone-derived thermal and chemical stability.
Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether structure
68938-54-5 structure
Product Name:Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether
CAS No:68938-54-5
MF:C15H40O5Si4
MW:412.817109107971
MDL:MFCD00240065
CID:526490
PubChem ID:54165714
Update Time:2025-10-22

Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether Chemical and Physical Properties

Names and Identifiers

    • Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether
    • AK 8805
    • Dimethylsiloxane-(ethylene oxide)block copolymer
    • Dimethylsiloxane-ethyleneoxide block copolymer
    • DIMETHYLSILOXANE-(25-30% ETHYLENE OXIDE) BLOCK COPOLYMER, 400 cSt
    • DIMETHYLSILOXANE-(30-35% ETHYLENE OXIDE) BLOCK COPOLYMER, 10 cSt
    • DIMETHYLSILOXANE-(50-55% ETHYLENE OXIDE) BLOCK COPOLYMER, 100 cSt
    • DIMETHYLSILOXANE-(80-85% ETHYLENE OXIDE) BLOCK COPOLYMER, 100-120 cSt
    • SCHEMBL402381
    • 117272-76-1
    • CID 54165714
    • [dimethyl(trimethylsilyloxy)silyl]oxy-[3-(2-methoxyethoxy)propyl]-methyl-trimethylsilyloxysilane
    • 68938-54-5
    • DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER
    • ORMZLCYXFALIGS-UHFFFAOYSA-N
    • 2,2,4,4,6-pentamethyl-6-[(trimethylsilyl)oxy]-3,5,10,13-tetraoxa-2,4,6-trisilatetradecane
    • MDL： MFCD00240065
    • Inchi： 1S/C15H40O5Si4/c1-16-13-14-17-12-11-15-24(10,19-22(5,6)7)20-23(8,9)18-21(2,3)4/h11-15H2,1-10H3
    • InChI Key： ORMZLCYXFALIGS-UHFFFAOYSA-N
    • SMILES： [Si](C)(CCCOCCOC)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 412.19528051g/mol
  • Monoisotopic Mass: 412.19528051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Color/Form: 灰白的-黄色 粘性液体
  • Density: 1.035 g/mL at 25 °C
  • Melting Point: −14 °C
  • Boiling Point: 150 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.455
  • Solubility: H2O: insoluble

Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether Security Information

  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • TSCA：Yes

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Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68938-54-5)Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether
Order Number:A1185387
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:57
Price ($):235.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:68938-54-5)Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Meether
A1185387
Purity:99%
Quantity:1kg
Price ($):235.0
Email